Cas no 1079275-41-4 (6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine)

• Product Name: 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine
• CAS No: 1079275-41-4
• MF: C₁₀H₁₀ClN₅O₃
• MW: 283.671100139618
• MDL: MFCD16658940
• CID: 1040181
• PubChem ID: 70700761
• Update Time: 2025-10-18

6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine
• AK-88243
• ANW-67425
• CTK8C1892
• KB-248543
• SCHEMBL3663952
• 6-chloro-N-(3-ethoxy-1H-pyrazol-5-yl)-3-nitropyridin-2-amine
• DTXSID50743556
• DB-059668
• 1079275-41-4
• JKSPWQPACKMUBG-UHFFFAOYSA-N

• MDL： MFCD16658940
• Inchi： 1S/C10H10ClN5O3/c1-2-19-9-5-8(14-15-9)13-10-6(16(17)18)3-4-7(11)12-10/h3-5H,2H2,1H3,(H2,12,13,14,15)
• InChI Key： JKSPWQPACKMUBG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NC1=CC(=NN1)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.0472169g/mol
• Monoisotopic Mass: 283.0472169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 472.3±45.0 °C at 760 mmHg
• Flash Point: 239.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine

Introduction to 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine (CAS No. 1079275-41-4)

6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine, identified by its CAS number 1079275-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, featuring a pyridine core appended with nitro, chloro, and ethoxy substituents, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule makes it a promising candidate for further exploration in drug discovery and development.

The nitropyridine moiety in the molecular structure is particularly noteworthy, as nitroaromatic compounds are well-documented for their diverse pharmacological effects. In recent years, researchers have been increasingly interested in harnessing the therapeutic potential of nitro-substituted heterocycles due to their ability to modulate various biological pathways. Specifically, the presence of a nitro group at the 3-position of the pyridine ring enhances the compound's reactivity and interaction with biological targets, making it a valuable scaffold for designing novel bioactive molecules.

Furthermore, the 5-ethoxy substituent on the pyrazole ring introduces an additional layer of complexity to the molecule. Ethoxy groups are known to influence electronic properties and metabolic stability, which are critical factors in drug design. The combination of these functional groups in 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine suggests that it may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have shown that molecules with similar structural motifs can interact with enzymes and receptors involved in critical disease pathways. For instance, the pyrazole ring is known to be a key pharmacophore in several approved drugs, highlighting its importance in medicinal chemistry.

The chloro group at the 6-position of the pyridine ring further enhances the compound's potential as a drug candidate. Chlorinated aromatic compounds often exhibit improved bioavailability and metabolic stability, which are essential for effective drug delivery. Additionally, the nitro group can be reduced to an amine under specific conditions, potentially leading to new derivatives with altered pharmacological profiles.

In light of these structural features, 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine has been investigated in several preclinical studies aimed at identifying novel therapeutic agents. One notable area of research has focused on its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Kinase inhibitors have become a cornerstone of modern oncology due to their ability to disrupt signal transduction pathways that drive tumor growth.

Another line of investigation has explored the antimicrobial properties of this compound. The rise of antibiotic-resistant pathogens has necessitated the discovery of new antimicrobial agents with unique mechanisms of action. The structural features of 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine suggest that it may interfere with essential bacterial processes such as DNA replication or metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance scalability but also allow for modifications that can fine-tune biological activity.

From a regulatory perspective, compounds like 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine must undergo rigorous testing to evaluate their safety and efficacy before entering clinical trials. This includes toxicological studies to assess potential side effects and pharmacokinetic analyses to determine how the compound is absorbed, distributed, metabolized, and excreted by the body.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yll)-3-nitropyridin--2-am ine (CAS No. 1079275414) by predicting their binding interactions with biological targets. These computational tools help researchers prioritize compounds for experimental validation based on their predicted efficacy and selectivity profiles.

In conclusion,6-Chloro-N-(5 ethoxy 1H pyrazol--3 yl) 3 nitropyridin--2 am ine (CAS No 1079275414) represents a fascinating subject for medicinal chemistry research due to its intricate structure and potential biological applications Its unique combination o functional groups positions it as a versatile scaffold for developing new therapeutic agents particularly those targeting cancers antimicrobial infections